Cas no 1464908-45-9 (methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate)

• Product Name: methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate
• CAS No: 1464908-45-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6411470
• PubChem ID: 65016917
• Update Time: 2025-05-26

methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate
• AKOS014348971
• 1464908-45-9
• EN300-1122400

• Inchi： 1S/C11H21NO2/c1-10(2,3)8-5-11(6-8,7-12)9(13)14-4/h8H,5-7,12H2,1-4H3
• InChI Key： HOLBVQFHGPZBGH-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN)CC(C(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate

Methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1464908-45-9, commonly referred to as methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of cyclobutane, a four-membered ring hydrocarbon, which is known for its strained ring structure and reactivity. The presence of a tert-butyl group at the 3-position of the cyclobutane ring introduces steric hindrance, while the aminomethyl group at the 1-position adds functional versatility to the molecule.

Recent studies have highlighted the importance of methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate in drug design and development. The cyclobutane ring system is often utilized in medicinal chemistry as a scaffold for bioactive molecules due to its ability to form diverse hydrogen bonding patterns and π-interactions with biological targets. The tert-butyl group enhances the molecule's lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the aminomethyl group can serve as a site for further functionalization, enabling the creation of bioisosteres or prodrugs with enhanced pharmacokinetic profiles.

In terms of synthesis, methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis. One notable method involves the use of a palladium-catalyzed coupling reaction between an appropriate alkyne and an azide derivative, followed by reduction to yield the desired product. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the molecule, which is essential for its intended applications.

The structural uniqueness of this compound also makes it a valuable tool in materials science. The strained cyclobutane ring can be incorporated into polymers or supramolecular assemblies to impart mechanical strength and thermal stability. Furthermore, the aminomethyl group can act as a reactive site for cross-linking or grafting other functional groups, opening up possibilities for advanced materials such as stimuli-responsive polymers or high-performance composites.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate. Quantum mechanical calculations have revealed that the strained cyclobutane ring exhibits significant ring-opening tendencies under certain conditions, making it a promising candidate for energy storage applications or as a precursor in click chemistry reactions.

In conclusion, methyl 1-(aminomethyl)-3-tert-butylcyclobutane-1-carboxylate stands out as a versatile compound with wide-ranging applications in drug discovery, materials science, and chemical synthesis. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial development.